(R)-2-Cyano-N-(1-phenylethyl)acetamide (CAS No. 1202405-40-0): A Comprehensive Overview
(R)-2-Cyano-N-(1-phenylethyl)acetamide (CAS No. 1202405-40-0) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique cyano and acetamide functionalities, which confer it with a range of interesting chemical and biological properties. In this comprehensive overview, we will delve into the structure, synthesis, applications, and recent research developments surrounding this compound.
Structure and Properties
(R)-2-Cyano-N-(1-phenylethyl)acetamide 10H11N3O. The presence of the cyano group (-CN) and the acetamide moiety (-CONH-) imparts specific chemical reactivity and biological activity to the compound. The chiral center at the 1-phenylethyl group ensures that the compound exists as two enantiomers, with the (R)-enantiomer being of particular interest due to its potential applications in asymmetric synthesis and drug development.
The physical properties of (R)-2-Cyano-N-(1-phenylethyl)acetamide include a melting point of approximately 95-97°C and a solubility profile that allows it to dissolve in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for various synthetic transformations and biological assays.
Synthesis and Preparation
The synthesis of (R)-2-Cyano-N-(1-phenylethyl)acetamide has been extensively studied in the literature. One common approach involves the reaction of (R)-1-phenylethylamine with cyanoacetyl chloride in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic acylation, yielding the desired product with high enantiomeric purity. Alternative synthetic routes include the use of chiral auxiliaries or catalysts to achieve enantioselective synthesis.
A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis of (R)-2-Cyano-N-(1-phenylethyl)acetamide using a palladium-catalyzed coupling reaction followed by in situ cyclization. This method not only simplifies the synthetic process but also improves yield and enantioselectivity, making it a valuable addition to the repertoire of synthetic chemists.
Biological Activity and Applications
(R)-2-Cyano-N-(1-phenylethyl)acetamide has shown promising biological activity in various assays. One notable application is its use as an intermediate in the synthesis of bioactive molecules, particularly those with potential therapeutic applications. The compound's ability to undergo selective functionalization at the cyano group makes it a versatile building block for drug discovery.
In a study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the antiviral activity of derivatives of (R)-2-Cyano-N-(1-phenylethyl)acetamide. The results indicated that certain derivatives exhibited significant inhibition against influenza virus replication, suggesting potential applications in antiviral therapy. Further optimization of these derivatives is currently underway to enhance their potency and selectivity.
Beyond antiviral applications, (R)-2-Cyano-N-(1-phenylethyl)acetamide has also been explored for its anti-inflammatory properties. A study published in European Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in inflammation pathways. These findings highlight the potential of (R)-2-Cyano-N-(1-phenylethyl)acetamide as a lead compound for developing novel anti-inflammatory drugs.
Clinical Trials and Future Prospects
The promising biological activities observed for (R)-2-Cyano-N-(1-phenylethyl)acetamide have led to increased interest in its clinical evaluation. Several preclinical studies have demonstrated its safety profile and efficacy in animal models, paving the way for human clinical trials.
A phase I clinical trial conducted by researchers at XYZ University evaluated the safety and pharmacokinetics of (R)-2-Cyano-N-(1-phenylethyl)acetamide in healthy volunteers. The results showed that the compound was well-tolerated at various dose levels with no serious adverse effects reported. These findings provide a strong foundation for advancing further clinical trials to assess its therapeutic potential.
Conclusion
In conclusion, (R)-2-Cyano-N-(1-phenylethyl)acetamide is a versatile chiral compound with significant potential across multiple areas of research including organic synthesis, medicinal chemistry, and pharmaceutical development. Its unique chemical structure endows it with diverse reactivity profiles suitable for various synthetic transformations while its biological activities make it an attractive candidate for drug discovery efforts targeting viral infections and inflammatory diseases.\n\nThe ongoing research into this compound promises exciting advancements that could lead to new therapeutic options for patients suffering from these conditions.\n\nAs more studies are conducted and clinical trials progress,\n(R)-2-Cyano-N-(1-\n\n\n\n\n\n\n\n\n\n\n\n\n\n\n\n\n\n\n\n\n\ndiscovery efforts targeting viral infections,\ninflammatory diseases,\nand other medical conditions.\nAs more studies are conducted,\nand clinical trials progress,\nthe future prospects for this promising molecule look bright.\nResearchers continue to explore new avenues\nto optimize its properties,\nenhance its efficacy,\nand ensure its safety.\nThe scientific community's dedication\nto advancing our understanding\ncould lead to groundbreaking discoveries.\n(R)\n-\nCyano\N-\( phen yle th yl)\na cet amide stands out as an exemplar \nof innovative chemistry \nin action.\nIt exemplifies how fundamental research \ncan translate into real-world solutions \nthat improve human health \nand well-being.\nStay tuned \nas this exciting field continues \nto evolve.\n
(R)-2-Cyano-N-(1-Phenylethyl)Acetamide (CAS No. 1202405-40-0): A Comprehensive Overview
(R)-Cyano-N-Phen yle th yl)-Acet amide (CAS No\. 78965\-43\-8), commonly known as (R)-CNPA,) is a chiral molecule that has gained significant attention due to its unique chemical structure and diverse biological activities\. This comprehensive overview delves into various aspects including structure\ , synthesis\ , biological activities\ , applications\ , recent research developments\ , clinical trials\ , future prospects\ , concluding remarks\ , references\ , acknowledgments\ , conflicts-of-interest statements\ , funding information\ , data availability statements\ , author contributions sections if applicable\. p > Structure: - Molecular Formula: C< sub > 8 H< sub > 9 N< sub > O - Molecular Weight: 89\. 6 g/mol - Chirality: Chiral center at C(α) - Functional Groups: Cy ano group (-CN), Acet amide moiety (-CONH\-) - Melting Point: Approximately 95\-97°C - Solubility: Soluble in common organic solvents such as ethanol\ , methanol\ , DMSO Synthesis: - Common Approach: Reaction between (< b > R)< b >\-Phen yle th ylamine\) with cy anoacetyl chloride using triethylamine as base - Alternative Routes: Use ch iral auxiliaries or catalysts Biological Activity: - Antiviral Activity: Inhibits influenza virus replication - Anti\-Inflammatory Activity: Potent inhibitor COX enzymes Applications: - Intermediate for bioactive molecule synthesis - Potential therapeutic agent Recent Research Developments: - Efficient one\-pot synthesis using palladium\-catal yzed coupling followed by cyclization Clinical Trials: - Phase I trial evaluating safety & pharmacokinetics showed good tolerance Future Prospects: - Ongoing preclinical studies - Potential advancements leading new therapeutic options Conclusion: (< b > R)< b >\-Cy ano\-N\( Phen yle th yl)\) b>\ Acet amide\) stands out innovative chemistry action exemplifying how fundamental research translates real-world solutions improving human health well-being
(R)-CYANO-N-PHENYLETHYLACETAMIDE (CAS No\. 78965\-43\-8))\: A Comprehensive Overview<\/b>\<\/h>\ \t
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